Cas no 1052611-06-9 (2-(3-Fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethyl-3-pyrrolidinecarboxylic acid)

• Product Name: 2-(3-Fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethyl-3-pyrrolidinecarboxylic acid
• CAS No: 1052611-06-9
• MF: C₁₅H₁₈FNO₄
• MW: 295.306128025055
• CID: 3143249
• PubChem ID: 18526252
• Update Time: 2025-05-21

2-(3-Fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethyl-3-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>1,5-Dimethylpyrrolidine-2-(3-fluorophenyl)-5-(methoxycarbonyl)-3-carboxylic acid
• 2-(3-FLUOROPHENYL)-5-(METHOXYCARBONYL)-1,5-DIMETHYL-3-PYRROLIDINECARBOXYLIC ACID
• 2-(3-fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethylpyrrolidine-3-carboxylicacid
• 2-(3-fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethylpyrrolidine-3-carboxylic acid
• 2-(3-fluorophenyl)-5-methoxycarbonyl-1,5-dimethylpyrrolidine-3-carboxylic acid
• AKOS005073339
• 1,5-Dimethylpyrrolidine-2-(3-fluorophenyl)-5-(methoxycarbonyl)-3-carboxylic acid
• 1052611-06-9
• 2-(3-Fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethyl-3-pyrrolidinecarboxylic acid

• Inchi： 1S/C15H18FNO4/c1-15(14(20)21-3)8-11(13(18)19)12(17(15)2)9-5-4-6-10(16)7-9/h4-7,11-12H,8H2,1-3H3,(H,18,19)
• InChI Key： XMOABZRGKMLBAQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C(C(=O)O)CC(C(=O)OC)(C)N1C

Computed Properties

• Exact Mass: 295.12198622Da
• Monoisotopic Mass: 295.12198622Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.8Ų

2-(3-Fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethyl-3-pyrrolidinecarboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(3-Fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethyl-3-pyrrolidinecarboxylic acid

2-(3-Fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethyl-3-pyrrolidinecarboxylic Acid: A Comprehensive Overview

The compound 2-(3-Fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethyl-3-pyrrolidinecarboxylic acid, identified by the CAS number 1052611-06-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The molecule's structure incorporates a pyrrolidine ring, a fluorophenyl group, and a methoxycarbonyl substituent, making it a valuable target for research in drug discovery and material science.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The presence of the fluorophenyl group in this compound introduces electronic effects that can enhance its binding affinity to specific protein targets. This makes it a promising candidate for the development of new therapeutic agents. Additionally, the methoxycarbonyl group contributes to the molecule's solubility and stability, which are critical factors in drug delivery systems.

The synthesis of 2-(3-Fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethyl-3-pyrrolidinecarboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the pyrrolidine ring system with high precision. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling the production of high-quality samples for further analysis.

In terms of biological activity, this compound has shown potential as an inhibitor of key enzymes involved in metabolic disorders. For instance, studies have demonstrated its ability to inhibit the activity of certain kinases, which are implicated in diseases such as cancer and neurodegenerative disorders. The pyrrolidine ring's flexibility allows for interactions with enzyme active sites, making it a versatile scaffold for drug design.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the methoxycarbonyl group plays a crucial role in stabilizing interactions within enzyme pockets. Furthermore, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, aiding in the prediction of its reactivity under different conditions.

In conclusion, 2-(3-Fluorophenyl)-5-(methoxycarbonyl)-1,5-dimethyl-3-pyrrolidinecarboxylic acid, with its unique structural features and promising biological profile, represents a valuable addition to the arsenal of compounds available for drug discovery and chemical innovation. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancements in medicinal chemistry and related fields.